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Compound of Interest

Compound Name: Pentryl

Cat. No.: B1208548 Get Quote

This guide provides a detailed, objective comparison of the performance characteristics of

three powerful secondary explosives: Pentryl, Pentaerythritol Tetranitrate (PETN), and

Research Department Explosive (RDX). The information is intended for researchers, scientists,

and professionals in drug development and other fields requiring a comprehensive

understanding of these energetic materials. This document summarizes key performance

parameters based on experimental data, details the methodologies used for these

measurements, and presents a logical workflow for explosive selection.

Executive Summary
Pentryl, PETN, and RDX are all powerful high explosives with distinct performance profiles.

RDX generally exhibits the highest detonation velocity and pressure, indicating superior

brisance. PETN is also a very powerful explosive, often used in detonating cords and plastic

explosives, and is known for its high shattering force. Pentryl, a less common but potent

explosive, demonstrates performance characteristics that are in some aspects comparable to

or exceeding those of Tetryl and TNT. The choice among these explosives depends on the

specific application requirements, balancing factors such as detonation performance, sensitivity

to initiation, and thermal stability.

Quantitative Performance Data
The following tables summarize the key physical and explosive properties of Pentryl, PETN,

and RDX based on available experimental data.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1208548?utm_src=pdf-interest
https://www.benchchem.com/product/b1208548?utm_src=pdf-body
https://www.benchchem.com/product/b1208548?utm_src=pdf-body
https://www.benchchem.com/product/b1208548?utm_src=pdf-body
https://www.benchchem.com/product/b1208548?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Physical and Chemical Properties

Property Pentryl PETN RDX

Chemical Formula C₈H₆N₆O₁₁ C₅H₈N₄O₁₂ C₃H₆N₆O₆

Molecular Weight (

g/mol )
362.17 316.14 222.12[1]

Crystal Density

(g/cm³)
1.82 1.77 1.82[2]

Melting Point (°C) 128 141.3[3] 205.5[1]

Table 2: Detonation Performance

Parameter Pentryl PETN RDX

Detonation Velocity

(m/s)
7,870 (at 1.6 g/cm³)

8,400 (at 1.77 g/cm³)

[4]

8,750 (at 1.82 g/cm³)

[2]

Detonation Pressure

(GPa)
Not Available ~35 ~34[5]

Trauzl Lead Block

Test (cm³)
430 523[3] ~480

Heat of Explosion

(kJ/kg)
Not Available 5,810[3] ~5,360

Table 3: Sensitivity and Stability
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Parameter Pentryl PETN RDX

Impact Sensitivity

(BAM Fallhammer)
Similar to Tetryl 3-4 J 7.5 J

Friction Sensitivity

(BAM Friction Tester)

Somewhat more

sensitive than Tetryl
~60 N 120 N

Thermal Stability

(Decomposition Temp.

°C)

Explodes at 235°C in

3 seconds

Onset of

decomposition at

~160°C

Decomposes at

~213°C[1]

Experimental Protocols
The data presented in this guide are derived from standardized experimental methods

designed to characterize the performance of energetic materials. Below are detailed

descriptions of the key experimental protocols.

Detonation Velocity Measurement
The velocity at which a detonation wave propagates through an explosive is a critical measure

of its performance. Several methods are employed for this measurement:

Dautriche Method: This classic method involves initiating a length of detonating cord at both

ends simultaneously, with the center of the cord in contact with a lead or steel plate. A test

sample of the explosive of a known length is inserted into one side of the detonating cord

loop. The collision of the two detonation waves on the witness plate is displaced from the

center, and this displacement is used to calculate the detonation velocity of the test sample.

Electronic Probes/Pins: A series of precisely spaced electronic probes or fiber optic sensors

are placed along the length of the explosive charge. As the detonation front passes each

sensor, a signal is generated. By measuring the time intervals between the signals from

consecutive sensors and knowing the distance between them, the detonation velocity can be

accurately calculated.

Streak Photography: A high-speed streak camera can be used to record the luminous

detonation front as it travels along the explosive charge. The streak record provides a
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continuous position-versus-time history of the detonation front, from which the velocity can

be determined with high precision.

Impact Sensitivity Testing (BAM Fallhammer)
Impact sensitivity refers to the susceptibility of an explosive to initiation by impact. The BAM

Fallhammer test is a standardized method to quantify this property.

Apparatus: The apparatus consists of a drop weight of a specified mass (e.g., 1, 5, or 10 kg)

that can be released from a variable and known height onto a sample of the explosive. The

sample is contained between two steel rollers placed on an anvil.

Procedure: A small, measured amount of the explosive is placed in the sample holder. The

drop weight is raised to a specific height and released, impacting the sample. A series of

trials are conducted at different drop heights.

Interpretation: The result of each trial is recorded as either an "explosion" or "no explosion"

based on audible, visual (flash, smoke), or other indications of decomposition. The impact

energy is calculated from the mass of the weight and the drop height. The sensitivity is

typically reported as the impact energy at which there is a 50% probability of initiation (H₅₀).

Friction Sensitivity Testing (BAM Friction Tester)
Friction sensitivity measures the susceptibility of an explosive to initiation by frictional forces.

The BAM friction test is a standard method for this determination.

Apparatus: The device consists of a fixed porcelain pin and a movable porcelain plate. The

explosive sample is placed on the plate. A weighted lever arm applies a known normal force

to the pin, pressing it against the sample and the plate.

Procedure: A small amount of the explosive is spread on the porcelain plate. The porcelain

pin is lowered onto the sample, and a specific load is applied via the lever arm. An electric

motor then moves the plate back and forth under the pin for a set distance.

Interpretation: The test is repeated with different loads. A "reaction" is noted if there is any

audible report, flash, or smoke. The friction sensitivity is reported as the load in Newtons (N)

at which a reaction occurs in at least one out of six trials.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermal Stability Analysis (DSC/TGA)
Thermal stability is crucial for the safe handling and storage of explosives. Differential Scanning

Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are two common techniques used to

assess thermal behavior.

Differential Scanning Calorimetry (DSC): A small sample of the explosive is placed in a

sealed pan and heated at a controlled rate alongside an empty reference pan. The DSC

instrument measures the difference in heat flow required to maintain both the sample and

reference at the same temperature. Exothermic events, such as decomposition, are detected

as a release of heat. The onset temperature and the peak temperature of the exothermic

decomposition are key indicators of thermal stability.

Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as it is

heated at a constant rate. As the explosive decomposes, volatile products are formed,

resulting in a loss of mass. The TGA curve provides information about the decomposition

temperature range and the kinetics of the decomposition process.

Visualization of Explosive Selection Workflow
The selection of an appropriate explosive for a specific application involves a logical decision-

making process based on its performance characteristics. The following diagram, generated

using Graphviz, illustrates a simplified workflow for choosing between Pentryl, PETN, and

RDX.
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Explosive selection workflow based on performance criteria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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